Cas no 2229242-06-0 (5-(2-azidoethyl)-2-fluorobenzonitrile)

• Product Name: 5-(2-azidoethyl)-2-fluorobenzonitrile
• CAS No: 2229242-06-0
• MF: C₉H₇FN₄
• MW: 190.177084207535
• CID: 6441113
• PubChem ID: 152662874
• Update Time: 2025-10-29

5-(2-azidoethyl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)-2-fluorobenzonitrile
• EN300-1730259
• 2229242-06-0

• Inchi： 1S/C9H7FN4/c10-9-2-1-7(3-4-13-14-12)5-8(9)6-11/h1-2,5H,3-4H2
• InChI Key： ZJXHJOAPJHSARE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 190.06547440g/mol
• Monoisotopic Mass: 190.06547440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.2Ų

Additional information on 5-(2-azidoethyl)-2-fluorobenzonitrile

5-(2-Azidoethyl)-2-Fluorobenzonitrile: A Versatile Intermediate in Modern Organic Synthesis

The compound 5-(2-azidoethyl)-2-fluorobenzonitrile (CAS No. 2229242-06-0) is a highly specialized chemical intermediate that has garnered significant attention in recent years due to its unique structural features and broad applicability in organic synthesis. This fluorinated benzonitrile derivative with an azidoethyl side chain represents a valuable building block for pharmaceutical research, materials science, and bioconjugation applications.

From a structural perspective, 5-(2-azidoethyl)-2-fluorobenzonitrile combines three important functional groups: the fluorine substituent at the 2-position, the benzonitrile core, and the azidoethyl moiety. This combination creates a molecule with interesting electronic properties and multiple reactive sites, making it particularly useful for click chemistry applications and drug discovery programs.

The fluorine atom in this compound plays a crucial role in modifying the electronic properties of the aromatic ring, often leading to improved metabolic stability when incorporated into drug candidates. Many researchers are currently exploring fluorinated pharmaceutical intermediates like this one as part of the growing trend toward fluorine-containing drugs, which represent about 20-30% of all newly approved pharmaceuticals in recent years.

One of the most valuable features of 5-(2-azidoethyl)-2-fluorobenzonitrile is its azido functional group, which enables efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property makes it particularly useful for bioconjugation applications, where researchers need to attach fluorescent tags, drugs, or other functional molecules to biological targets. The compound's nitrile group offers additional synthetic handles for further derivatization.

In pharmaceutical research, 5-(2-azidoethyl)-2-fluorobenzonitrile serves as a key intermediate for the synthesis of various fluorinated bioactive compounds. The presence of both fluorine and the azido group allows medicinal chemists to explore structure-activity relationships while maintaining favorable pharmacokinetic properties. Recent studies have shown particular interest in using such intermediates for developing CNS-targeting drugs and anticancer agents.

The compound's applications extend beyond pharmaceuticals into materials science, where it can be used to create functionalized polymers with specific properties. The azido group enables efficient cross-linking reactions, while the fluorine atom can influence material characteristics like hydrophobicity and thermal stability. Researchers are exploring these properties for applications in advanced coatings and electronic materials.

From a synthetic chemistry perspective, 5-(2-azidoethyl)-2-fluorobenzonitrile offers several advantages. Its moderate reactivity allows for selective transformations, and the benzonitrile core provides stability under various reaction conditions. These features make it particularly valuable for multistep synthesis and combinatorial chemistry approaches that are central to modern drug discovery.

Quality control of 5-(2-azidoethyl)-2-fluorobenzonitrile typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound generally appears as a white to off-white crystalline solid with good stability when stored properly. Researchers should note that while the azido group is stable under many conditions, appropriate safety precautions should always be followed when handling azide-containing compounds.

The market for specialized intermediates like 5-(2-azidoethyl)-2-fluorobenzonitrile has grown significantly in recent years, driven by increasing demand for fluorinated pharmaceuticals and bioconjugation tools. This growth reflects broader trends in chemical research toward more sophisticated building blocks that enable precise molecular design and efficient synthetic routes.

Looking forward, 5-(2-azidoethyl)-2-fluorobenzonitrile is likely to see continued interest from researchers working in medicinal chemistry, chemical biology, and materials science. Its combination of fluorine substitution and azide functionality positions it as a valuable tool for addressing current challenges in these fields, particularly in the development of targeted therapies and functional materials with precisely controlled properties.

For synthetic chemists and research organizations, access to high-quality 5-(2-azidoethyl)-2-fluorobenzonitrile (CAS 2229242-06-0) represents an important resource for innovative research. The compound's versatility and the growing importance of both fluorine chemistry and click chemistry in modern research ensure its continued relevance across multiple scientific disciplines.